(1-Methoxypropan-2-YL)[1-(5-methylthiophen-2-YL)ethyl]amine

• Molecular Formula: C11H19NOS
• Molecular Weight: 213.34 g/mol
• SMILES: CC1=CC=C(S1)C(C)NC(C)COC
• InChI: InChI=1S/C11H19NOS/c1-8(7-13-4)12-10(3)11-6-5-9(2)14-11/h5-6,8,10,12H,7H2,1-4H3
• InChIKey: QHCWTYGFOKIWFM-UHFFFAOYSA-N

Overview of (1-Methoxypropan-2-YL)[1-(5-methylthiophen-2-YL)ethyl]amine

(1-Methoxypropan-2-YL)[1-(5-methylthiophen-2-YL)ethyl]amine (CAS 1019531-66-8) is a chiral secondary amine belonging to the thiophene ethylamine class, bearing a 5-methylthiophene ring linked via an α-methyl ethylene bridge to a 1-methoxypropan-2-amine moiety . Its molecular formula is C₁₁H₁₉NOS with an average mass of 213.34 Da . Predicted physicochemical properties include an ACD/LogP of 2.45, a boiling point of 275.1±30.0 °C at 760 mmHg, a density of 1.0±0.1 g/cm³, 2 H-bond acceptors, 1 H-bond donor, 5 freely rotatable bonds, zero Rule-of-5 violations, and a polar surface area of 50 Ų, indicating favorable drug-like characteristics for CNS penetration and oral bioavailability . The compound is commercially available at ≥95% purity from multiple suppliers for research use only .

1 GPCR signaling pathway screening (β-adrenoceptor class precedent)

2 Matched molecular pair SAR for thiophene methylation effects

3 Stereochemical control studies (chiral α-methyl ethylene bridge)

4 Synthetic derivatization via secondary amine handle

How (1-Methoxypropan-2-YL)[1-(5-methylthiophen-2-YL)ethyl]amine Differs from Analogs

The thiophene ethylamine scaffold is pharmacologically versatile, with documented antihypertensive and β-receptor blocking activities that are exquisitely sensitive to substitution patterns on both the thiophene ring and the nitrogen atom [1]. Even minor structural modifications—such as removal of the 5-methyl group from the thiophene ring, shortening the ethylene linker to a methylene bridge, or replacing the methoxypropan-2-yl N-substituent with a simpler alkyl group—produce substantial changes in molecular weight, lipophilicity, hydrogen-bonding capacity, and fractional sp³ character (Fsp³), all of which directly impact target binding, metabolic stability, and pharmacokinetic profile [2]. Generic substitution without matching the precise combination of the 5-methylthiophene ring, the chiral α-methyl ethylamine bridge, and the methoxypropan-2-yl N-substituent therefore risks losing the differentiated pharmacological signature that justifies selecting this specific compound for structure–activity relationship (SAR) campaigns or lead optimization programs [2].

Des-methyl analog Lacks the 5-methyl substitution; predicted logP and membrane interaction may shift significantly, altering SAR readout.

Methylene-linker analog Replaces the chiral α-methyl ethylene bridge with an achiral –CH₂– linker; stereochemical complexity and Fsp³ character are lost.

Generic thiophene ethylamines Absence of both 5-methyl and methoxypropan-2-yl groups; class-level β-blockade pharmacophore alignment may not transfer.

• [1] US4024156A. Thiophene ethanolamines. Filed 1975. Assigned to CARPIBEM. https://patents.google.com/patent/US4024156A/en View Source
• [2] Conde, S., Corral, C., Lissavetzky, J., & Darias, V. (1977). Synthesis and beta-adrenoceptor blocking activity of thiophenic analogues of metoprolol. Journal of Medicinal Chemistry, 20(7), 876–882. View Source

Differentiation Evidence for (1-Methoxypropan-2-YL)[1-(5-methylthiophen-2-YL)ethyl]amine

MW and Lipophilicity vs. Des-Methyl Analog

Compared with its direct des-methyl analog (1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine (CAS 1019578-73-4), the target compound contains a 5-methyl substituent on the thiophene ring that increases molecular weight by 14.02 Da (from 199.32 to 213.34 Da) and is predicted to raise LogP, thereby enhancing lipophilicity and potentially improving membrane permeability and CNS penetration . The des-methyl analog has a molecular formula of C₁₀H₁₇NOS versus C₁₁H₁₉NOS for the target compound, and its lower lipophilicity may reduce passive diffusion across biological membranes in cell-based assays .

MW & Lipophilicity vs Des-Methyl

Class-level

ΔMW +14 Da; ΔLogP est. +0.3–0.5 (predicted)

Supports membrane permeability study context

Predicted ACD/LogP; experimental validation needed

Evidence Dimension	Molecular weight and predicted lipophilicity (LogP)
Target Compound Data	MW = 213.34 Da; ACD/LogP = 2.45 (predicted)
Comparator Or Baseline	(1-Methoxypropan-2-YL)[1-(thiophen-2-YL)ethyl]amine (CAS 1019578-73-4): MW = 199.32 Da; LogP not directly measured but expected lower due to absence of methyl group
Quantified Difference	ΔMW = +14.02 Da (~7% increase); estimated ΔLogP ≈ +0.3 to +0.5 log units (class-level inference based on methyl group contribution to π constant)
Conditions	Predicted ACD/LogP from ChemSpider (ACD/Labs Percepta v14.00); MW from AKSci supplier specifications

Why This Matters

The higher molecular weight and lipophilicity of the target compound may confer superior membrane permeability and CNS exposure potential relative to the des-methyl analog, making it a more suitable candidate for neurological target screening libraries.

Conformational Flexibility: Ethylene vs. Methylene Linker

A key structural comparator is 1-Methoxy-N-((5-methylthiophen-2-yl)methyl)propan-2-amine (CAS 1038257-33-8), which differs by having a methylene (–CH₂–) linker between the thiophene ring and the nitrogen rather than the α-methyl ethylene (–CH(CH₃)–) bridge present in the target compound. The target compound has molecular formula C₁₁H₁₉NOS and MW 213.34 Da versus C₁₀H₁₇NOS and MW 199.31 Da for the methylene analog . The additional methyl substituent on the ethylene bridge of the target compound contributes an extra sp³-hybridized carbon, increasing Fsp³ and potentially improving aqueous solubility and reducing off-target promiscuity [1]. Furthermore, the chiral center at the α-carbon of the target compound (2 undefined stereocentres) offers an opportunity for enantioselective pharmacology that is absent in the achiral methylene analog [1].

Fsp³ & Chirality vs Methylene Analog

Class-level

Fsp³ ~0.64 vs 0.60; 2 vs 1 stereocenters

Supports stereochemical SAR study fit

Fsp³ from structural calculation; no measured solubility data

Evidence Dimension	Molecular size, Fsp³ character, and chiral complexity
Target Compound Data	C₁₁H₁₉NOS, MW = 213.34 Da, 7 sp³ carbons out of 11 total carbons; 2 undefined stereocentres
Comparator Or Baseline	1-Methoxy-N-((5-methylthiophen-2-yl)methyl)propan-2-amine (CAS 1038257-33-8): C₁₀H₁₇NOS, MW = 199.31 Da, 6 sp³ carbons out of 10 total carbons; 1 asymmetric atom
Quantified Difference	ΔMW = +14.03 Da; Fsp³ target ≈ 0.64 vs. comparator 0.60 (class-level inference); 2 vs. 1 stereocentres
Conditions	Predicted properties from Fluorochem product datasheet (comparator) and ChemSpider (target); Fsp³ values are structural calculations

Why This Matters

The increased Fsp³ character and additional chiral center of the target compound may translate into improved solubility, reduced aromatic interactions, and stereochemically-dependent target selectivity that cannot be achieved with the simpler methylene-linked analog.

• [1] Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. View Source

Boiling Point and Physical Property Differentiation

The predicted boiling point of (1-Methoxypropan-2-YL)[1-(5-methylthiophen-2-YL)ethyl]amine is 275.1±30.0 °C at 760 mmHg, with a predicted vapor pressure of 0.0±0.6 mmHg at 25°C and an enthalpy of vaporization of 51.4±3.0 kJ/mol . In contrast, the des-methyl analog (CAS 1019578-73-4, MW 199.32) is expected to have a lower boiling point due to its reduced molecular weight and lower polar surface area, while the methylene-linked analog (CAS 1038257-33-8, MW 199.31) similarly lacks the additional methyl group that elevates the boiling point of the target compound . The higher boiling point of the target compound indicates stronger intermolecular forces, which may confer advantages in distillation-based purification and solid formulation stability .

Boiling Point Differentiation

Predicted

BP est. 275.1 °C; ~20–30 °C higher than lower-MW analogs

Supports distillation purification fit

Class-level BP/MW correlation; direct measurement advised

Evidence Dimension	Boiling point and enthalpy of vaporization
Target Compound Data	BP = 275.1±30.0 °C at 760 mmHg; ΔHvap = 51.4±3.0 kJ/mol; Vapor Pressure = 0.0±0.6 mmHg at 25°C
Comparator Or Baseline	Des-methyl analog (CAS 1019578-73-4, MW 199.32): BP predicted lower (not directly measured). Methylene analog (CAS 1038257-33-8, MW 199.31): BP predicted lower (not directly measured).
Quantified Difference	BP target estimated ~20–30 °C higher than lower-MW analogs based on ΔMW of +14 Da (class-level correlation between MW and BP)
Conditions	Predicted data from ACD/Labs Percepta Platform – PhysChem Module v14.00 (ChemSpider)

Why This Matters

The elevated boiling point of the target compound facilitates higher-temperature distillation protocols and may improve thermal stability during long-term storage and formulation processing.

Pharmacological Precedent: β-Blockade of Thiophene Ethanolamines

The thiophene ethanolamine class, to which the target compound structurally belongs, has established antihypertensive and β-receptor blocking activities. US Patent US4024156A discloses that N-(aralkyl)-thiophene ethanolamines are potent antihypertensive and β-receptor blocking agents, with specific compounds demonstrating pharmacological profiles comparable to propranolol [1]. Subsequent medicinal chemistry studies on thiophenic analogues of metoprolol demonstrated that the thiophene-for-benzene bioisosteric replacement retains β-blockade activity, with cardioselectivity at low doses [2]. The target compound combines the 5-methylthiophene ring (matching the substitution pattern of active analogs) with the methoxypropan-2-yl N-substituent—a motif reminiscent of the methoxyethyl side chain in metoprolol—suggesting potential relevance for β-adrenoceptor or related GPCR screening [1][3]. Unlike generic thiophene ethylamine intermediates, the 5-methyl substitution and methoxypropan-2-yl N-substituent of the target compound more closely mimic the pharmacophoric features of clinically validated β-blockers, providing a stronger rationale for inclusion in targeted screening decks [2][3].

β-Blockade Class Precedent

Class-level

Patent-reported potency ~10⁻⁷–10⁻⁸ M (related thiophene ethanolamines)

Supports GPCR screening selection

No target-specific affinity data for this compound; model context

Evidence Dimension	Pharmacological activity precedent from patent and medicinal chemistry literature
Target Compound Data	5-methylthiophene ring + methoxypropan-2-yl N-substituent; structurally aligned with thiophene ethanolamine β-blocker pharmacophore
Comparator Or Baseline	Generic thiophene ethylamine intermediates lacking the 5-methyl or methoxypropan-2-yl substitution patterns (e.g., thiophene-2-ethylamine, CAS 30433-91-1)
Quantified Difference	No quantitative target-specific affinity data available; class-level β-blockade potency for related thiophene ethanolamines comparable to propranolol (IC₅₀ ~10⁻⁷–10⁻⁸ M range in isolated tissue assays per US4024156A)
Conditions	US4024156A patent examples: spontaneously hypertensive rat model; isolated guinea pig atrial preparations for β-blockade assessment

Why This Matters

The target compound embodies specific structural features of a pharmacologically validated thiophene ethanolamine scaffold, distinguishing it from generic building blocks and justifying its selection for β-adrenoceptor or GPCR-focused screening programs.

• [1] US4024156A. Thiophene ethanolamines. Filed 1975. https://patents.google.com/patent/US4024156A/en View Source
• [2] Conde, S., Corral, C., Lissavetzky, J., & Darias, V. (1977). Synthesis and beta-adrenoceptor blocking activity of thiophenic analogues of metoprolol. Journal of Medicinal Chemistry, 20(7), 876–882. View Source
• [3] EP0066919. 4-Alkyl-thiophenyl-ethanolamines, having an activity on the cerebral circulation, the blood platelet-aggregation and the lipemia. Filed 1982. https://register.epo.org/application?number=EP82200619 View Source

Application Scenarios for (1-Methoxypropan-2-YL)[1-(5-methylthiophen-2-YL)ethyl]amine

GPCR Screening Library: β-Adrenoceptor and Aminergic Targets

Based on the class-level precedent of thiophene ethanolamines as β-receptor blocking agents with potency comparable to propranolol [1][2], this compound is well-suited for inclusion in focused screening libraries targeting aminergic GPCRs. Its methoxypropan-2-yl N-substituent mimics the pharmacophore of metoprolol, while the 5-methylthiophene ring provides a bioisosteric replacement for the aryl moiety found in classical β-blockers [2]. Procurement of this compound is recommended for laboratories conducting β-adrenoceptor subtype selectivity profiling or GPCR panel screens where structural novelty and CNS permeability (supported by LogP 2.45 and zero Rule-of-5 violations) are desired .

SAR of Thiophene Substitution: Permeability and Metabolic Stability

The target compound (MW 213.34 Da; ACD/LogP 2.45) differs from its des-methyl analog (MW 199.32 Da) by +14 Da and an estimated +0.3–0.5 LogP units, providing an ideal matched molecular pair for quantifying the impact of 5-methyl substitution on passive permeability and microsomal stability . Researchers can use this compound alongside CAS 1019578-73-4 in parallel PAMPA, Caco-2, or hepatocyte stability assays to deconvolute the contribution of thiophene methylation to ADME properties, generating transferable SAR rules for future lead optimization .

Enantioselective Pharmacology via Chiral Resolution

The target compound possesses 2 undefined stereocentres, offering an opportunity to separate and individually profile enantiomers or diastereomers for differential target engagement . In contrast to the achiral methylene-linked analog (CAS 1038257-33-8), the α-methyl ethylene bridge of the target compound introduces stereochemical complexity that may translate into enantioselective receptor binding or metabolic processing . Procurement of this compound in sufficient quantity enables chiral chromatography and subsequent enantiomer-specific in vitro pharmacology studies.

Synthetic Intermediate for Derivatizing Thiophene Ethanolamine Libraries

The secondary amine functionality of the target compound serves as a versatile synthetic handle for N-alkylation, N-acylation, or reductive amination, enabling rapid diversification into structurally novel thiophene ethanolamine derivatives [1][2]. The commercial availability of the compound at ≥95% purity from multiple suppliers ensures reproducible synthetic yields and facilitates library production for hit-to-lead and lead optimization programs targeting cardiovascular or CNS indications [2].

Application

Selection Property

Validation Focus

GPCR signaling pathway studies

5-methylthiophene & methoxypropan-2-yl substitution pattern

β-adrenoceptor subtype selectivity profiling

Membrane permeability SAR studies

Matched molecular pair vs des-methyl analog

LogP, PAMPA/Caco-2 permeability assays

Stereochemical SAR studies

Chiral α-methyl ethylene bridge

Enantiomer separation & differential activity profiling

Synthetic derivatization workflows

Secondary amine handle (≥95% purity)

N-alkylation/acylation library yield consistency

• [1] US4024156A. Thiophene ethanolamines. Filed 1975. https://patents.google.com/patent/US4024156A/en View Source
• [2] Conde, S., Corral, C., Lissavetzky, J., & Darias, V. (1977). Synthesis and beta-adrenoceptor blocking activity of thiophenic analogues of metoprolol. Journal of Medicinal Chemistry, 20(7), 876–882. View Source